Cas no 2580255-06-5 (5-{(benzyloxy)carbonylamino}-1-(2-methylphenyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-{(benzyloxy)carbonylamino}-1-(2-methylphenyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2580255-06-5
• MF: C₁₉H₁₇N₃O₄
• MW: 351.355984449387
• CID: 5663069
• PubChem ID: 165887892
• Update Time: 2025-10-23

5-{(benzyloxy)carbonylamino}-1-(2-methylphenyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{[(benzyloxy)carbonyl]amino}-1-(2-methylphenyl)-1H-pyrazole-4-carboxylic acid
• EN300-27723338
• 2580255-06-5
• 5-{(benzyloxy)carbonylamino}-1-(2-methylphenyl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C19H17N3O4/c1-13-7-5-6-10-16(13)22-17(15(11-20-22)18(23)24)21-19(25)26-12-14-8-3-2-4-9-14/h2-11H,12H2,1H3,(H,21,25)(H,23,24)
• InChI Key： FFHDSUOZWLKYFW-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1=C(C(=O)O)C=NN1C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 351.12190603g/mol
• Monoisotopic Mass: 351.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 93.4Ų

Additional information on 5-{(benzyloxy)carbonylamino}-1-(2-methylphenyl)-1H-pyrazole-4-carboxylic acid

5-{(Benzyloxy)carbonylamino}-1-(2-methylphenyl)-1H-pyrazole-4-carboxylic Acid: A Comprehensive Overview

The compound 5-{(benzyloxy)carbonylamino}-1-(2-methylphenyl)-1H-pyrazole-4-carboxylic acid, identified by the CAS number 2580255-06-5, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities and applications in drug discovery. The structure of this compound is characterized by a pyrazole ring system, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The substituents attached to the pyrazole ring include a benzyloxy carbonyl amino group at position 5 and a 2-methylphenyl group at position 1, along with a carboxylic acid group at position 4.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and oxidations. The benzyloxy carbonyl amino group is introduced through a protective strategy, where the amino group is first activated as a carbamate using benzyl alcohol. This step ensures the stability of the intermediate during subsequent reactions. The 2-methylphenyl group is introduced via Friedel-Crafts alkylation or through coupling reactions, depending on the specific synthetic pathway employed. The carboxylic acid group at position 4 is typically introduced through oxidation of an alcohol or aldehyde intermediate.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Its pyrazole core has been shown to exhibit significant anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. Additionally, the presence of the benzyloxy carbonyl amino group enhances the compound's solubility and bioavailability, which are critical factors in drug design. Researchers have also explored the use of this compound as a precursor for more complex molecules with enhanced pharmacokinetic profiles.

In terms of applications, this compound has been utilized in the synthesis of advanced materials, particularly in the development of functional polymers and nanomaterials. The pyrazole ring's ability to coordinate with metal ions makes it an ideal building block for metal-organic frameworks (MOFs) and coordination polymers. These materials have found applications in gas storage, catalysis, and sensing technologies.

Moreover, this compound has been investigated for its role in agrochemicals. Its derivatives have shown potential as herbicides and fungicides due to their ability to inhibit key enzymes involved in plant metabolism. Recent research has focused on optimizing its stability under environmental conditions to enhance its efficacy in agricultural settings.

The structural versatility of 5-{(benzyloxy)carbonylamino}-1-(2-methylphenyl)-1H-pyrazole-4-carboxylic acid makes it a valuable tool in chemical synthesis and material science. Its ability to undergo various post-synthetic modifications allows for the creation of derivatives with tailored properties for specific applications. As research continues to uncover new insights into its biological and chemical behaviors, this compound is expected to play an increasingly important role in advancing scientific knowledge and technological innovation.